Cas no 89590-22-7 (1,3-benzoxazol-4-ol)

1,3-benzoxazol-4-ol structure
1,3-benzoxazol-4-ol structure
Product Name:1,3-benzoxazol-4-ol
CAS No:89590-22-7
MF:C7H5NO2
MW:135.120101690292
MDL:MFCD06795900
CID:712036
PubChem ID:13720697
Update Time:2024-12-09

1,3-benzoxazol-4-ol Chemical and Physical Properties

Names and Identifiers

    • Benzooxazol-4-ol
    • 1,3-BENZOXAZOL-4-OL
    • 4-Benzoxazolol
    • 4-Hydroxybenzoxazole
    • 1,3-benzoxazol-4-ol(SALTDATA: FREE)
    • 4-hydroxybenzooxazole
    • benzoxazol-4-ol
    • benzo[d]oxazol-4-ol
    • EN300-6740254
    • benzooxazol-4-ol, AldrichCPR
    • Z1198170499
    • MFCD06795900
    • SY274445
    • 89590-22-7
    • SCHEMBL646093
    • DTXSID70547593
    • AKOS006292890
    • AS-56797
    • DB-345511
    • F17479
    • CS-0029720
    • 4-Hydroxy-benzoxazol
    • DTXCID50498377
    • 1,3-benzoxazol-4-ol
    • MDL： MFCD06795900
    • Inchi： 1S/C7H5NO2/c9-5-2-1-3-6-7(5)8-4-10-6/h1-4,9H
    • InChI Key： MGQPBXGHGXFKJW-UHFFFAOYSA-N
    • SMILES： OC1C2=C(OC=N2)C=CC=1

Computed Properties

  • Exact Mass: 135.03200
  • Monoisotopic Mass: 135.032028402g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • Density: 1.378±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 183 ºC (ethanol )
  • Boiling Point: 270.0±13.0 ºC (760 Torr),
  • Flash Point: 117.1±19.8 ºC,
  • Refractive Index: 1.664
  • Solubility: Slightly soluble (8 g/l) (25 º C),
  • PSA: 46.26000
  • LogP: 1.53340

1,3-benzoxazol-4-ol Security Information

  • Hazard Category Code： 22-36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xn

1,3-benzoxazol-4-ol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,3-benzoxazol-4-ol Pricemore >>

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1,3-benzoxazol-4-ol Production Method

Production Method 1

3163-15-3 3163-15-3
89590-22-7 89590-22-7
Reaction Conditions
1.1 Reagents: Sulfuric acid
Reference
Synthesis and antilipolytic activities of quinolyl carbanilates and related analogs
Musser, John H.; Chakraborty, Utpal; Bailey, Kevin; Sciortino, Stan; Whyzmuzis, Carol; et al, Journal of Medicinal Chemistry, 1987, 30(1), 62-7

Production Method 2

3163-15-3 3163-15-3
89590-22-7 89590-22-7
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Ethanol ;  3 h, rt → reflux
Reference
Synthesis and biological evaluation of pyrimidine derivatives as novel human Pin1 inhibitors
Cui, Guonan; Jin, Jing; Chen, Hualong; Cao, Ran; Chen, Xiaoguang; et al, Bioorganic & Medicinal Chemistry, 2018, 26(8), 2186-2197

Production Method 3

3163-15-3 3163-15-3
89590-22-7 89590-22-7
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Ethanol ;  1.5 h, 80 °C
Reference
Developing Metal-Binding Isosteres of 8-Hydroxyquinoline as Metalloenzyme Inhibitor Scaffolds
Seo, Hyeonglim; Jackl, Moritz K.; Kalaj, Mark ; Cohen, Seth M., Inorganic Chemistry, 2022, 61(19), 7631-7641

1,3-benzoxazol-4-ol Raw materials

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